Cas no 869343-18-0 (5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869343-18-0
• MF: C₂₄H₂₅FN₄OS
• MW: 436.544907331467
• CID: 5866633
• PubChem ID: 16807688
• Update Time: 2025-07-09

5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(2-fluorophenyl)[4-(phenylmethyl)-1-piperidinyl]methyl]-2-methyl-
• VU0489624-1
• F1866-0324
• 5-[(4-benzylpiperidin-1-yl)-(2-fluorophenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 869343-18-0
• 5-[(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• AKOS024614835
• 5-((4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C24H25FN4OS/c1-16-26-24-29(27-16)23(30)22(31-24)21(19-9-5-6-10-20(19)25)28-13-11-18(12-14-28)15-17-7-3-2-4-8-17/h2-10,18,21,30H,11-15H2,1H3
• InChI Key： JEHDZMUJCJZAOW-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(C3=CC=CC=C3F)N3CCC(CC4=CC=CC=C4)CC3)=C(O)N12

Computed Properties

• Exact Mass: 436.17331077g/mol
• Monoisotopic Mass: 436.17331077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 0.82±0.53(Predicted)

Additional information on 5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(4-Benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol: A Comprehensive Overview

The compound with CAS No 869343-18-0, known as 5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a triazolo-thiazole ring system and a piperidine moiety. The presence of these functional groups contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of triazolo-thiazole derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. The 5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl substituent in this compound adds further complexity to its structure, potentially enhancing its bioavailability and target specificity. Researchers have explored the synthesis of similar compounds using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions.

The fluorophenyl group in the molecule plays a crucial role in determining its pharmacokinetic properties. Fluorine substitution is known to improve drug-like qualities such as lipophilicity and metabolic stability. This makes the compound a promising candidate for further preclinical studies. Additionally, the methyl group attached to the triazolo-thiazole ring may influence the molecule's interactions with biological systems, potentially acting as a site for further functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. Molecular docking studies have suggested that this compound may bind to several therapeutic targets with high affinity. For instance, it has shown promise as a potential inhibitor of certain enzymes involved in inflammatory pathways. This aligns with the growing trend of developing small-molecule inhibitors for precision medicine.

The synthesis of 5-(4-benzylpiperidin-1-yl)(2-fluorophenyl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the triazolo-thiazole ring system through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or alkylation. The use of chiral catalysts has also been explored to enhance the enantioselectivity of certain steps in the synthesis.

In terms of applications, this compound represents a valuable addition to the arsenal of tools available for drug discovery. Its unique structure makes it a candidate for further exploration in areas such as oncology, inflammation, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to investigate its potential therapeutic applications.

Looking ahead, the development of analogs based on this compound is expected to yield further insights into its mechanism of action and therapeutic potential. Researchers are particularly interested in modifying the benzylpiperidine moiety to optimize its pharmacokinetic profile while maintaining or enhancing its biological activity. Such modifications could pave the way for more effective drug candidates with improved safety profiles.

In conclusion, 5-(4-benzylpiperidin-1-yil)(2-fluorophenyl)methylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylmethylm... stands at the forefront of modern medicinal chemistry research. Its complex structure and potential biological activities make it a compelling subject for further investigation. As research progresses, this compound is likely to contribute significantly to our understanding of how small molecules can be designed to interact with complex biological systems.